Cas no 372953-12-3 (6-Aminobenzo[d]oxazole-2-carboxylic acid)

• Product Name: 6-Aminobenzo[d]oxazole-2-carboxylic acid
• CAS No: 372953-12-3
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 2824510
• PubChem ID: 15512764
• Update Time: 2025-04-21

6-Aminobenzo[d]oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Aminobenzo[d]oxazole-2-carboxylicacid
• SCHEMBL6209242
• DTXSID10573518
• 6-Aminobenzo[d]oxazole-2-carboxylic acid
• 6-Amino-1,3-benzoxazole-2-carboxylic acid
• 372953-12-3

• Inchi： 1S/C8H6N2O3/c9-4-1-2-5-6(3-4)13-7(10-5)8(11)12/h1-3H,9H2,(H,11,12)
• InChI Key： PHDNFSYZQTUVCR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=NC2C=CC(=CC1=2)N

Computed Properties

• Exact Mass: 178.03784206Da
• Monoisotopic Mass: 178.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.4Ų